Cas no 284462-58-4 (3-Pyridinecarboxylic acid, 5-(4-aminophenoxy)-, methyl ester)

3-Pyridinecarboxylic acid, 5-(4-aminophenoxy)-, methyl ester structure

284462-58-4 structure

Product Name:3-Pyridinecarboxylic acid, 5-(4-aminophenoxy)-, methyl ester

CAS No:284462-58-4

MF:C₁₃H₁₂N₂O₃

MW:244.245983123779

MDL:MFCD28965406

CID:1434820

PubChem ID:22040606

Update Time:2025-04-20

3-Pyridinecarboxylic acid, 5-(4-aminophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarboxylic acid, 5-(4-aminophenoxy)-, methyl ester
- 5-(4-aminophenoxy)nicotinic acid methyl ester
- 284462-58-4
- methyl5-[4-aminophenoxy]pyridine-3-carboxylate
- methyl 5-(4-aminophenoxy)pyridine-3-carboxylate
- SPPJUUNCUKYHSS-UHFFFAOYSA-N
- A1-11154
- DA-38660
- 5-(4-Aminophenoxy)-nicotinic acid methyl ester
- SCHEMBL2891300
- 5-(4-Amino-phenoxy)-nicotinic acid methyl ester
- MDL： MFCD28965406
- Inchi： 1S/C13H12N2O3/c1-17-13(16)9-6-12(8-15-7-9)18-11-4-2-10(14)3-5-11/h2-8H,14H2,1H3
- InChI Key： SPPJUUNCUKYHSS-UHFFFAOYSA-N
- SMILES： O(C1C=NC=C(C(=O)OC)C=1)C1C=CC(=CC=1)N

Computed Properties

Exact Mass: 244.08486
Monoisotopic Mass: 244.08479225g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 74.4Å²

Experimental Properties

PSA: 74.44

3-Pyridinecarboxylic acid, 5-(4-aminophenoxy)-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	185105-2.500g	5-(4-Aminophenoxy)-nicotinic acid methyl ester, 95%	284462-58-4	95%	2.500g	$1980.00	2023-09-09

3-Pyridinecarboxylic acid, 5-(4-aminophenoxy)-, methyl ester Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

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